N-(2-((2-amino-2-oxoethyl)thio)-4-phenylthiazol-5-yl)-2-chlorobenzamide
Overview
Description
N-(2-((2-amino-2-oxoethyl)thio)-4-phenylthiazol-5-yl)-2-chlorobenzamide is a chemical compound that has been of great interest to the scientific community due to its potential applications in scientific research. This compound has been found to possess unique properties that make it a valuable tool for studying various biological processes. In
Mechanism of Action
The mechanism of action of N-(2-((2-amino-2-oxoethyl)thio)-4-phenylthiazol-5-yl)-2-chlorobenzamide involves the inhibition of protein kinases. This compound binds to the ATP-binding site of protein kinases, which prevents the enzymes from phosphorylating their substrates. This inhibition of protein kinase activity can have various effects on cellular processes, depending on the specific kinase being targeted.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are dependent on the specific protein kinase being targeted. In general, the inhibition of protein kinase activity can lead to changes in cellular signaling pathways, gene expression, and cell cycle regulation. These effects can have significant implications for various biological processes, including cell growth, differentiation, and apoptosis.
Advantages and Limitations for Lab Experiments
The advantages of using N-(2-((2-amino-2-oxoethyl)thio)-4-phenylthiazol-5-yl)-2-chlorobenzamide in lab experiments include its specificity for certain protein kinases and its ability to inhibit kinase activity without affecting other cellular processes. However, one limitation of this compound is its potential toxicity, which can vary depending on the specific cell type and concentration used.
Future Directions
There are several future directions for research involving N-(2-((2-amino-2-oxoethyl)thio)-4-phenylthiazol-5-yl)-2-chlorobenzamide. One direction is the development of more specific inhibitors for different protein kinases. Another direction is the investigation of the compound's potential therapeutic applications, particularly in the treatment of cancer and other diseases where protein kinases play a crucial role. Additionally, further research is needed to better understand the compound's toxicity and potential side effects, as well as its pharmacokinetics and pharmacodynamics in vivo.
Scientific Research Applications
N-(2-((2-amino-2-oxoethyl)thio)-4-phenylthiazol-5-yl)-2-chlorobenzamide has been used in various scientific research applications. One of the most significant applications is in the study of protein kinases. This compound has been found to inhibit the activity of certain protein kinases, which are enzymes that play a crucial role in various cellular processes. By inhibiting the activity of these enzymes, researchers can gain a better understanding of how they function and their role in various biological processes.
properties
IUPAC Name |
N-[2-(2-amino-2-oxoethyl)sulfanyl-4-phenyl-1,3-thiazol-5-yl]-2-chlorobenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14ClN3O2S2/c19-13-9-5-4-8-12(13)16(24)22-17-15(11-6-2-1-3-7-11)21-18(26-17)25-10-14(20)23/h1-9H,10H2,(H2,20,23)(H,22,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CQMJEEHKMBCZIK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=C(SC(=N2)SCC(=O)N)NC(=O)C3=CC=CC=C3Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14ClN3O2S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
403.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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